[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine

• IUPAC Name: [3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine
• InChI: InChI=1S/C9H8ClN3O/c10-7-3-1-2-6(4-7)9-12-8(5-11)14-13-9/h1-4H,5,11H2
• InChI Key: RNPITVFPXBNOFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NOC(=N2)CN
• Molecular Formula: C9H8ClN3O
• DSSTOX Substance ID: DTXSID601232769
• Molecular Weight: 209.63 g/mol
• CAS No.: 944901-69-3

Description

“[3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine” is a chemical compound that belongs to the class of organic compounds known as phenyloxadiazoles. These are polycyclic aromatic compounds containing a benzene ring linked to a 1,2,4-oxadiazole ring.

Scientific Research Applications

Synthesis and Characterization

The compound [3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine and its derivatives have been extensively studied in the field of synthetic organic chemistry. For instance, various oxadiazole derivatives have been synthesized and characterized using spectroscopic techniques such as UV-Vis, FTIR, DSC, 13C/1H-NMR, and mass spectrometry. These studies primarily focus on the high-yielding synthesis routes and the structural characterization of the compounds (Shimoga, Shin, & Kim, 2018).

Antimicrobial and Antifungal Applications

Oxadiazole derivatives have demonstrated significant antimicrobial and antifungal properties. A study synthesized a series of compounds and screened them for in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity against various fungi. These compounds showed promising results, with some exhibiting considerable potency in inhibiting microbial growth (Kapadiya, Dubal, Bhola, & Dholaria, 2020).

Anticancer Activity

Several oxadiazole derivatives have been evaluated for their potential as anticancer agents. A particular study synthesized a novel series of derivatives and investigated their anticancer activity against the MCF-7 cell line, demonstrating significant cytotoxicity and highlighting their potential in cancer treatment (Mahanthesha, T., & Bodke, 2021).

Enzyme Inhibition for Therapeutic Applications

Research has also delved into the enzyme inhibition properties of oxadiazole derivatives. Compounds have been synthesized and characterized, and their inhibitory activity against enzymes like lipase and α-glucosidase has been studied, indicating their potential in treating diseases related to enzyme dysfunction (Bekircan, Ülker, & Menteşe, 2015).

Mechanism of Action

Target of Action

1,2,4-oxadiazole derivatives, a class of compounds to which this molecule belongs, have been reported to exhibit broad-spectrum biological activities . They have shown moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity to Rhizoctonia solani . Therefore, it can be inferred that the compound may interact with biological targets related to these organisms.

Mode of Action

It’s worth noting that 1,2,4-oxadiazole derivatives have been found to exhibit antibacterial effects . The interaction of the compound with its targets could lead to changes in the biological processes of these organisms, resulting in their inhibition or death.

Biochemical Pathways

Given the reported biological activities of 1,2,4-oxadiazole derivatives, it can be inferred that the compound may interfere with the biochemical pathways related to the life cycle of nematodes and fungi .

Pharmacokinetics

In silico adme studies of oxadiazole derivatives have indicated that these compounds have appreciable adme properties and probable toxicity . These properties can significantly impact the bioavailability of the compound.

Result of Action

Based on the reported biological activities of 1,2,4-oxadiazole derivatives, it can be inferred that the compound may cause cellular damage or disruption in the normal functioning of nematodes and fungi, leading to their inhibition or death .

Action Environment

It’s worth noting that the activity of similar compounds can be influenced by factors such as ph, temperature, and the presence of other chemical substances .